N-(cyanomethyl)-2-[(2-methylphenyl)methoxy]benzamide

• IUPAC Name: N-(cyanomethyl)-2-[(2-methylphenyl)methoxy]benzamide
• InChI: InChI=1S/C17H16N2O2/c1-13-6-2-3-7-14(13)12-21-16-9-5-4-8-15(16)17(20)19-11-10-18/h2-9H,11-12H2,1H3,(H,19,20)
• InChI Key: JZMAQUROVUZAIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1COC2=CC=CC=C2C(=O)NCC#N
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

N-(cyanomethyl)-2-[(2-methylphenyl)methoxy]benzamide, also known as MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. It is classified as a Schedule I drug in the United States, meaning it has no accepted medical use and a high potential for abuse. Despite its legal status, MMB-2201 has been the subject of extensive scientific research, particularly in the field of pharmacology.

Mechanism of Action

N-(cyanomethyl)-2-[(2-methylphenyl)methoxy]benzamide acts as a potent agonist of the cannabinoid receptors CB1 and CB2. These receptors are found throughout the body and are involved in a wide range of physiological processes. When N-(cyanomethyl)-2-[(2-methylphenyl)methoxy]benzamide binds to these receptors, it activates a signaling pathway that leads to a variety of effects, including altered mood, decreased pain sensitivity, and increased appetite.
Biochemical and Physiological Effects:
N-(cyanomethyl)-2-[(2-methylphenyl)methoxy]benzamide has been shown to have a range of biochemical and physiological effects on the body. These include alterations in heart rate and blood pressure, changes in body temperature, and alterations in brain function. The drug has also been shown to have potent analgesic effects, making it a potential candidate for the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

One advantage of N-(cyanomethyl)-2-[(2-methylphenyl)methoxy]benzamide in laboratory experiments is its potent and predictable effects on the endocannabinoid system. This makes it a useful tool for studying the physiological and biochemical effects of cannabinoid receptor activation. However, the drug's legal status and potential for abuse make it difficult to obtain and use in research settings.

Future Directions

There are many potential future directions for research on N-(cyanomethyl)-2-[(2-methylphenyl)methoxy]benzamide and other synthetic cannabinoids. One area of interest is the development of new drugs that target specific cannabinoid receptors or signaling pathways. Additionally, there is a need for more research on the long-term effects of synthetic cannabinoids, particularly in terms of their potential for addiction and other negative health outcomes. Finally, there is a need for more research on the potential therapeutic uses of synthetic cannabinoids, particularly in the treatment of chronic pain and other medical conditions.

Synthesis Methods

N-(cyanomethyl)-2-[(2-methylphenyl)methoxy]benzamide is synthesized through a multi-step process involving several chemical reactions. The starting material is 2-methylphenol, which is reacted with thionyl chloride to form 2-methylphenyl chloride. This intermediate is then reacted with 4-cyanobenzoyl chloride to form N-(2-methylphenyl)-4-cyanobenzamide. Finally, this compound is reacted with sodium methoxide to form N-(cyanomethyl)-2-[(2-methylphenyl)methoxy]benzamide.

Scientific Research Applications

N-(cyanomethyl)-2-[(2-methylphenyl)methoxy]benzamide has been extensively studied for its pharmacological properties, particularly its effects on the endocannabinoid system. This system is responsible for regulating various physiological processes, including pain sensation, appetite, and mood. N-(cyanomethyl)-2-[(2-methylphenyl)methoxy]benzamide has been shown to bind to cannabinoid receptors in the brain and other tissues, leading to a range of effects on the body.